[4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone

• IUPAC Name: [4-(methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H20N2O2/c1-15-7-9-16(10-8-15)14(17)13-5-3-12(4-6-13)11-18-2/h3-6H,7-11H2,1-2H3
• InChI Key: HGZHAUPDJRYFHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=C(C=C2)COC
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

[4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone, also known as MMMP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research as a tool compound to study the central nervous system and its associated diseases. MMMP has shown promising results in preclinical studies, which has led to its potential use in the development of new therapeutic agents for various neurological disorders.

Mechanism of Action

The exact mechanism of action of [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. This dual action on the serotonin receptors may contribute to its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects
[4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant-like effects. It also has a positive effect on the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone in lab experiments is its high potency and selectivity for the serotonin receptors. It also has a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, one of the limitations of using [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone is its potential toxicity, which may limit its use in clinical trials.

Future Directions

There are several future directions for the use of [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone in scientific research. One potential area of research is the development of new therapeutic agents for depression and anxiety disorders based on the structure of [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone. Another area of research is the study of the role of [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone in the regulation of the stress response and its potential use in the treatment of stress-related disorders. Additionally, the use of [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone in combination with other drugs may enhance its therapeutic effects and reduce its potential toxicity.

Synthesis Methods

The synthesis of [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone involves the reaction of 4-(methoxymethyl)phenylhydrazine with 4-methylpiperazine in the presence of a reducing agent such as sodium borohydride. The reaction yields [4-(methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanol, which is then oxidized with a mild oxidizing agent such as pyridinium chlorochromate to obtain [4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone.

Scientific Research Applications

[4-(Methoxymethyl)phenyl]-(4-methylpiperazin-1-yl)methanone has been extensively used in scientific research to study the central nervous system and its associated diseases such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant-like effects in animal models, which makes it a potential candidate for the development of new therapeutic agents for these disorders.